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Compound of Interest

Compound Name: 3-Chloro-1,2-propanediol-d5

Cat. No.: B589416

Essential Safety and Handling Guide for 3-Chloro-
1,2-propanediol-d5

This guide provides critical safety, handling, and disposal information for 3-Chloro-1,2-
propanediol-d5, a deuterated compound intended for research and development purposes.
Given its hazard profile, adherence to these protocols is essential for ensuring laboratory
safety. The toxicological properties of the deuterated form are expected to be similar to its non-
deuterated counterpart.[1]

Hazard Summary: 3-Chloro-1,2-propanediol-d5 is a hazardous substance with the following
classifications:

Fatal if swallowed or inhaled.[2][3]

Harmful in contact with skin.[2]

Causes serious eye damage/irritation.[2][3][4]

Suspected of causing cancer and may damage fertility or the unborn child.[2][4]

Genotoxic.[3]

Personal Protective Equipment (PPE)
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The use of appropriate PPE is mandatory to minimize exposure. The following table

summarizes the required equipment for handling 3-Chloro-1,2-propanediol-d5.

Protection Type

Equipment Specification

Purpose and Use Notes

Chemical splash goggles
meeting ANSI Z87.1

standards. A full-face shield

Protects against severe eye

Eye & Face irritation and chemical burns
should be worn over goggles
_ o _ from splashes.[8]
when there is a significant risk
of splashing.[5][6][7]
Prevents skin contact and
] ] absorption.[1] Gloves must be
Chemical-resistant gloves ) ) )
o inspected for integrity before
Hand (e.g., Nitrile, Neoprene, or
each use and changed
Butyl rubber).[1][8][9] _ _
immediately upon
contamination.
Flame-resistant lab coat. A ]
) ) Protects skin from
chemical-resistant apron o ]
contamination. Clothing made
Body should be worn over the lab

coat when handling larger
quantities.[1][5][6]

of polyester or acrylic should
be avoided.[5]

Respiratory

Not typically required for small-
scale operations within a
certified chemical fume hood.
[1] For any work outside a
fume hood or when aerosols
may be generated, a respirator

is required.[10]

Protects against inhalation of
fatal concentrations of vapors

or aerosols.[3]

Operational Plan: Handling and Storage

Safe handling and storage are critical to prevent accidental exposure and maintain the integrity

of the compound.
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Engineering Controls
e Primary: All handling of 3-Chloro-1,2-propanediol-d5 must be conducted in a properly

functioning chemical fume hood.[10][11]

o Secondary: A designated area for handling this compound should be established. An
eyewash station and safety shower must be readily accessible.

Step-by-Step Handling Protocol

o Preparation: Before handling, ensure all required PPE is donned correctly. Prepare the work
area within the chemical fume hood by covering the surface with absorbent, disposable
bench paper.

e Weighing/Aliquoting: If working with a neat (undiluted) format, perform all transfers and
measurements carefully to avoid generating aerosols or spills.

¢ In Use: Keep the container tightly sealed when not in use.[10] Avoid contact with skin and
eyes and prevent inhalation of any vapors.[2]

o Post-Handling: After handling, decontaminate all surfaces. Remove PPE carefully to avoid
cross-contamination.

¢ Hygiene: Immediately change any contaminated clothing. Wash hands and face thoroughly
with soap and water after working with the substance.[10]

Storage Requirements

» Container: Store in the original, tightly sealed container.[1][10]

o Conditions: Store in a cool, dry, dark, and well-ventilated area.[1][2] Recommended storage
temperatures can vary from -20°C to +20°C; consult the supplier's certificate of analysis for
specific advice.[2][12][13]

e Security: The storage location must be locked up or otherwise accessible only to authorized
personnel.[10]

Emergency and Disposal Plan
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Spill Response Protocol

o Small Spills:

[e]

Evacuate non-essential personnel.

o

Wearing appropriate PPE, absorb the spill with an inert, non-combustible material (e.qg.,
sand, earth, or Chemizorb®).[2][10]

o

Collect the absorbent material into a designated, sealed container for hazardous waste
disposal.[1]

o

Clean the spill area with a suitable solvent, followed by soap and water.
o Large Spills:

o Evacuate the laboratory immediately and alert safety personnel.

o Prevent the spill from entering drains.[10]

o Allow only trained emergency responders with appropriate respiratory protection to enter
the area for cleanup.

Waste Disposal Plan

» Classification: 3-Chloro-1,2-propanediol-d5 and any materials contaminated with it must be
treated as hazardous waste.[1][10]

e Collection:

o Collect all waste (including empty containers, contaminated PPE, and spill cleanup
materials) in a dedicated, clearly labeled, and sealed container.[1]

o Crucially, do not mix this halogenated waste with non-halogenated chemical waste
streams.[1]

o Disposal Route: The waste must be disposed of through an approved hazardous waste
disposal facility, in accordance with all local, regional, and national regulations.[10]
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Experimental Workflow Diagram

The following diagram outlines the logical flow for safely handling 3-Chloro-1,2-propanediol-
d5 in a laboratory setting.
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- Don correct PPE
- Prepare fume hood

;

2. Handling
- Weigh/Aliquot in hood
- Keep container sealed
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N

\
If not for immediate use After procedure |
\
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- Cool, dry, secure area

y

4. Decontamination
- Clean work surfaces
- Remove PPE correctly

v

Spill Response Protocol
- Evacuate
- Absorb and collect

5. Waste Disposal

- Collect in labeled container
- Dispose as hazardous waste

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Chloro-1,2-propanediol-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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